(Z)-N-(3-((2-methoxyethyl)amino)-1-(4-methoxyphenyl)-3-oxoprop-1-en-2-yl)-4-methylbenzamide

• IUPAC Name: N-[(Z)-3-(2-methoxyethylamino)-1-(4-methoxyphenyl)-3-oxoprop-1-en-2-yl]-4-methylbenzamide
• InChI: InChI=1S/C21H24N2O4/c1-15-4-8-17(9-5-15)20(24)23-19(21(25)22-12-13-26-2)14-16-6-10-18(27-3)11-7-16/h4-11,14H,12-13H2,1-3H3,(H,22,25)(H,23,24)/b19-14-
• InChI Key: GWTJWWWNINHFBR-RGEXLXHISA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC(=CC2=CC=C(C=C2)OC)C(=O)NCCOC
• Isomeric SMILES: CC1=CC=C(C=C1)C(=O)N/C(=C\C2=CC=C(C=C2)OC)/C(=O)NCCOC
• Molecular Formula: C21H24N2O4
• Molecular Weight: 368.4 g/mol
• CAS No.: 297145-56-3

Description

(Z)-N-(3-((2-methoxyethyl)amino)-1-(4-methoxyphenyl)-3-oxoprop-1-en-2-yl)-4-methylbenzamide is a useful research compound. Its molecular formula is C21H24N2O4 and its molecular weight is 368.433. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy Applications

The compound's structure is closely related to zinc phthalocyanines, which have been shown to be effective photosensitizers in photodynamic therapy for cancer treatment. These compounds exhibit good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, crucial for Type II mechanisms in photodynamic therapy (Pişkin, Canpolat, & Öztürk, 2020).

Psycho- and Neurotropic Properties

Related compounds with a similar structure have been studied for their psycho- and neurotropic properties. For instance, derivatives such as 3-[[(4-methoxyphenyl)amino]methyl]-2-methyl-1H-quinolin-4-one have demonstrated specific sedative effects and anti-amnesic activity, indicating potential applications in neurological and psychological therapies (Podolsky, Shtrygol’, & Zubkov, 2017).

Polymer Science

In the field of polymer science, similar aromatic polyimides, including those with aminophenyl and methoxybenzamide groups, have been synthesized and characterized. These polymers are notable for their solubility in organic solvents, thermal stability, and specific heat capacity, making them valuable in various industrial applications (Butt, Akhtar, Zafar-uz-Zaman, & Munir, 2005).

Crystal Structure Analysis

The crystal structure of compounds closely related to (Z)-N-(3-((2-methoxyethyl)amino)-1-(4-methoxyphenyl)-3-oxoprop-1-en-2-yl)-4-methylbenzamide has been analyzed using X-ray methods. This analysis helps in understanding the molecular interactions and potential applications in materials science (Yasuoka, Kasai, & Kakudo, 1969).

Molecular Interactions and Conformation

The study of molecular interactions and conformations of similar compounds, like N-3-hydroxyphenyl-4-methoxybenzamide, is crucial for designing drugs and materials with specific properties. These studies often involve DFT calculations and X-ray diffraction to understand how intermolecular interactions influence molecular geometry and reactivity (Karabulut et al., 2014).